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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties of E6446 (CAS:
1219925-73-1), a potent antagonist of Toll-like receptor 7 (TLR7) and Toll-like receptor 9
(TLR9). This document consolidates key findings on its mechanism of action, physicochemical
properties, and experimental data, presented in a format designed for easy reference and
application in a research and development setting.

Core Properties and Specifications

E6446 is a small molecule inhibitor that has demonstrated significant potential in modulating
innate immune responses. Its chemical and physical properties are summarized below.
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Property Value Reference
CAS Number 1219925-73-1 [1]
Molecular Formula C27H35N303 [1][2]
Molecular Weight 449.59 g/mol [11[2]

Formal Name

6-[3-(1-pyrrolidinyl)propoxy]-2-
[4-[3-(1-
pyrrolidinyl)propoxy]phenyl]-
benzoxazole

[3]

Alternate Name
(hydrochloride)

E6446 dihydrochloride

[3114]E5106]17]

CAS Number (hydrochloride)

1345675-25-3

[3]

Molecular Formula

C27H35N303 « 2HCI

[3]

(hydrochloride)
Formula Weight
. 522.5 [3]
(hydrochloride)
Purity >95% [3]
Appearance Solid [5]
DMSO: 9 mg/mL (20.02 mM)
[8], 5.23 mg/mL (10.01 mM)[6],
- 10 mM[5]; Ethanol: 90
Solubility
mg/mL[2]; Water: Insoluble[2];
PBS (pH 7.2): Slightly
soluble[3]
Powder: -20°C for 3 years[2]
Storage [6]; In solvent: -80°C for 1

year[2][6]

UV max (Amax)

258, 276, 317 nm

[3]

Mechanism of Action
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E6446 functions as a dual inhibitor of TLR7 and TLR9, which are endosomal receptors that
recognize nucleic acids.[9] Its inhibitory activity is attributed to two key properties: a weak
interaction with nucleic acids and a high accumulation in the acidic intracellular compartments
where TLR7 and TLR9 are located.[9][10] By binding to DNA, E6446 prevents the interaction
between DNA and TLR9 in vitro, thereby modulating the downstream signaling cascade.[9][10]
This mechanism of action is similar to that of hydroxychloroquine.[9][10] E6446 has also been
identified as a potent inhibitor of Stearoyl-CoA desaturase 1 (SCD1) with a binding affinity (KD)
of 4.61 uM, which contributes to its effects on adipogenic differentiation and hepatic
lipogenesis.[11][12]
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Caption: E6446 inhibits TLR7/9 signaling by accumulating in endosomes and preventing

nucleic acid binding.

In Vitro Activity

E6446 demonstrates potent and selective inhibition of TLR7 and TLR9 signaling in various cell

types. The following table summarizes its in vitro inhibitory concentrations.

Cell Line / .
Target Stimulant IC50 Reference
System
TLR9 HEK:TLR9 cells ~ DNA 10 nM [6][71[11]
TLR9 - - 0.01 pM [3][5]
TLR7 - - 1.78 uM [3][5]
TLR4 - - 10.58 uM [3][5]
TLR9 HEK-TLR9 cells oligo 2006 0.01 uM [11]
TLR9 Human PBMCs oligo 2216 0.23 uM [11]
TLR7/8 - R848 2-8 pyM [6][11]
30 uM (50%
TLR4 - - , [11]
reduction)
DNA-TLR9 ]
) In vitro assay - 1-10 uM [11]
Interaction

In Vivo Efficacy

E6446 has been evaluated in several animal models, demonstrating its potential therapeutic

utility in autoimmune and inflammatory diseases.
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Animal Model

Dosing

Key Findings Reference

Mouse (CpG

challenge)

20 mg/kg, p.o.

Almost completely
inhibited CpG1668-
induced IL-6
production.[6][11]

[61111]

Mouse (Spontaneous

lupus)

20 and 60 mg/kg, p.o.,

chronic

Dose-dependently

suppressed the

development of anti-

nuclear antibodies

(ANA).[9][11] Slowed

the development of PIOIEL]
circulating anti-nuclear

antibodies and had a

modest effect on anti-

dsDNA titers.[9][10]

Rodent (Malaria)

60 and 120 mg/kg,
p.o.

Prevented
hyperresponsiveness
of TLRs and LPS-
induced septic shock.
[11] Diminished TLR
responsiveness during
acute malaria and
suppressed activation
of both TLR7 and
TLR9.[11]

Mouse (Heatrt failure)

1.5 mg/animal

Prevented increases
in left ventricle
(3]

chamber size and

cardiac fibrosis.[3]

Rat (Pulmonary

hypertension)

10 mg/kg

Increased survival and
reduced increases in
right ventricular [3][13]
systolic pressure and

hypertrophy.[3][13]
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Experimental Protocols
In Vitro Inhibition of IL-6 Production

A representative experimental workflow for assessing the in vitro efficacy of E6446 is outlined

below.
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In Vitro IL-6 Inhibition Assay

Dissociate splenocytes
(e.g., from BALB/c mouse)

Plate cells
(5 x 1075 per well in 96-well plate)

Add E6446
(various concentrations)

Add TLR agonist
(e.g., CpG1668 for TLR9)

Incubate for 72 hours

Collect supernatants

Analyze IL-6 levels by ELISA

Click to download full resolution via product page
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Caption: Workflow for assessing E6446's inhibition of TLR-mediated IL-6 production in
splenocytes.

Detailed Methodology:

Cell Preparation: Spleens are harvested from BALB/c mice and dissociated into a single-cell
suspension. Red blood cells are lysed, and the remaining splenocytes are washed and
resuspended in complete RPMI medium supplemented with 10% fetal bovine serum.[11]

Cell Plating: Cells are seeded in a 96-well plate at a density of 5 x 10”5 cells per well.[11]

Compound Addition: E6446 is dissolved in a suitable solvent (e.g., DMSO) and then diluted
to the desired concentrations in cell culture medium. The compound is added to the wells
containing the splenocytes.

Stimulation: A TLR agonist, such as CpG oligonucleotide 1668 for TLR9, is added to the
wells to stimulate the cells.[11]

Incubation: The plate is incubated for 72 hours at 37°C in a humidified incubator with 5%
CO2.[11]

Analysis: After incubation, the supernatant is collected from each well and analyzed for IL-6
concentration using a commercial ELISA kit according to the manufacturer's instructions.[11]

In Vivo Evaluation in a CpG Challenge Model

Detailed Methodology:

e Animal Acclimation: Mice are acclimated to the facility for a minimum of one week before the
experiment.

e Compound Administration: E6446 is formulated for oral administration (p.o.). Mice are dosed
with 20 mg/kg of E6446.[6][11]

» Challenge: Eighteen hours after the administration of E6446, mice are challenged with a
subcutaneous injection of 60 ug of CpG 1668 oligonucleotide.[6]
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o Sample Collection: At a specified time point after the challenge (e.g., 2-4 hours), blood
samples are collected to measure serum IL-6 levels.

e Analysis: Serum IL-6 concentrations are determined by ELISA. The percentage of inhibition
is calculated by comparing the IL-6 levels in E6446-treated mice to those in vehicle-treated
control mice.

Conclusion

E6446 is a well-characterized dual inhibitor of TLR7 and TLR9 with demonstrated in vitro and in
Vvivo activity. Its unique mechanism of action, involving accumulation in acidic intracellular

compartments and interference with nucleic acid-receptor interactions, makes it a valuable tool
for studying the role of these TLRs in various disease models. The data presented in this guide
provide a comprehensive resource for researchers interested in utilizing E6446 in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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